Fiduxosin Hydrochloride
Fiduxosin Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
208992-74-9
VCID:
VC0107702
InChI:
InChI=1S/C30H29N5O4S.ClH/c1-38-22-10-7-11-23-24(22)20-16-34(15-19(20)17-39-23)12-5-6-13-35-29(36)27-25(33-30(35)37)26-28(40-27)31-14-21(32-26)18-8-3-2-4-9-18;/h2-4,7-11,14,19-20H,5-6,12-13,15-17H2,1H3,(H,33,37);1H/t19-,20-;/m1./s1
SMILES:
COC1=CC=CC2=C1C3CN(CC3CO2)CCCCN4C(=O)C5=C(C6=NC(=CN=C6S5)C7=CC=CC=C7)NC4=O.Cl
Molecular Formula:
C30H30ClN5O4S
Molecular Weight:
592.1 g/mol
Fiduxosin Hydrochloride
CAS No.: 208992-74-9
Reference Standards
VCID: VC0107702
Molecular Formula: C30H30ClN5O4S
Molecular Weight: 592.1 g/mol
| CAS No. | 208992-74-9 |
|---|---|
| Product Name | Fiduxosin Hydrochloride |
| Molecular Formula | C30H30ClN5O4S |
| Molecular Weight | 592.1 g/mol |
| IUPAC Name | 5-[4-[(3aR,9bR)-9-methoxy-3,3a,4,9b-tetrahydro-1H-chromeno[3,4-c]pyrrol-2-yl]butyl]-12-phenyl-8-thia-3,5,10,13-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),9,11-tetraene-4,6-dione;hydrochloride |
| Standard InChI | InChI=1S/C30H29N5O4S.ClH/c1-38-22-10-7-11-23-24(22)20-16-34(15-19(20)17-39-23)12-5-6-13-35-29(36)27-25(33-30(35)37)26-28(40-27)31-14-21(32-26)18-8-3-2-4-9-18;/h2-4,7-11,14,19-20H,5-6,12-13,15-17H2,1H3,(H,33,37);1H/t19-,20-;/m1./s1 |
| Standard InChIKey | OFPMGRPQOZABPO-GZJHNZOKSA-N |
| Isomeric SMILES | COC1=CC=CC2=C1[C@@H]3CN(C[C@@H]3CO2)CCCCN4C(=O)C5=C(C6=NC(=CN=C6S5)C7=CC=CC=C7)NC4=O.Cl |
| SMILES | COC1=CC=CC2=C1C3CN(CC3CO2)CCCCN4C(=O)C5=C(C6=NC(=CN=C6S5)C7=CC=CC=C7)NC4=O.Cl |
| Canonical SMILES | COC1=CC=CC2=C1C3CN(CC3CO2)CCCCN4C(=O)C5=C(C6=NC(=CN=C6S5)C7=CC=CC=C7)NC4=O.Cl |
| Synonyms | 8-Phenyl-3-[4-[(3aR,9bR)-1,3a,4,9b-tetrahydro-9-methoxy[1]benzopyrano[3,4-c]pyrrol-2(3H)-yl]butyl]-pyrazino[2’,3’:4,5]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione Hydrochloride; 8-Phenyl-3-[4-[(3aR,9bR)-1,3a,4,9b-tetrahydro-9-methoxy[1]benzopyrano[3,4-c] |
| PubChem Compound | 172306 |
| Last Modified | Nov 11 2021 |
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